N,N-diethyl-4-(2-naphthylsulfonyl)-1-piperazinecarboxamide

• IUPAC Name: N,N-diethyl-4-naphthalen-2-ylsulfonylpiperazine-1-carboxamide
• InChI: InChI=1S/C19H25N3O3S/c1-3-20(4-2)19(23)21-11-13-22(14-12-21)26(24,25)18-10-9-16-7-5-6-8-17(16)15-18/h5-10,15H,3-4,11-14H2,1-2H3
• InChI Key: CORRPBQJGVICKY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)N1CCN(CC1)S(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C19H25N3O3S
• Molecular Weight: 375.5 g/mol

Description

N,N-diethyl-4-(2-naphthylsulfonyl)-1-piperazinecarboxamide, commonly known as DNPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DNPP is a piperazine derivative that has a naphthylsulfonyl group attached to the piperazine ring.

Mechanism of Action

The mechanism of action of DNPP is primarily attributed to its ability to modulate ion channel activity. DNPP has been shown to selectively block the activity of the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in pain perception and inflammation. DNPP has also been shown to modulate the activity of other ion channels, including the voltage-gated sodium and potassium channels.
Biochemical and Physiological Effects
DNPP has been shown to have various biochemical and physiological effects, depending on the specific ion channel that it modulates. Inhibition of TRPV1 activity by DNPP has been shown to reduce pain perception and inflammation in animal models. Modulation of voltage-gated sodium and potassium channels by DNPP has been shown to affect neuronal excitability and synaptic transmission.

Advantages and Limitations for Lab Experiments

DNPP has several advantages for lab experiments, including its high potency and selectivity for specific ion channels. However, DNPP also has some limitations, including its potential toxicity and the need for careful dosing and handling.

Future Directions

There are several future directions for the study of DNPP, including the development of more potent and selective analogs for specific ion channels, the investigation of DNPP's potential therapeutic applications in various diseases, and the exploration of DNPP's effects on other cellular signaling pathways. Additionally, the use of DNPP in combination with other drugs or therapies may also be explored to enhance its therapeutic potential.

Scientific Research Applications

DNPP has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, DNPP has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. In pharmacology, DNPP has been used as a tool compound to study the role of specific ion channels in cellular signaling pathways. In neuroscience, DNPP has been used to study the effects of ion channel modulation on synaptic transmission and neuronal excitability.